Cas no 36253-32-4 (2-methyl-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-methyl-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 36253-32-4
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 5228398
• Update Time: 2025-11-03

2-methyl-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 2-methyl-
• 2-methyl-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C4H5NOS/c1-3-5-4(6)2-7-3/h2H2,1H3
• InChI Key： UJVKQQXEPKQLAX-UHFFFAOYSA-N
• SMILES： S1CC(=O)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-methyl-4,5-dihydro-1,3-thiazol-4-one

Professional Introduction to 2-methyl-4,5-dihydro-1,3-thiazol-4-one (CAS No. 36253-32-4)

2-methyl-4,5-dihydro-1,3-thiazol-4-one, identified by its Chemical Abstracts Service (CAS) number 36253-32-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivative class, a structurally diverse family known for its broad spectrum of biological activities. The presence of a methyl group at the 2-position and the specific arrangement of the thiazole ring with a carbonyl group at the 4-position contribute to its unique chemical properties and potential applications.

The structural framework of 2-methyl-4,5-dihydro-1,3-thiazol-4-one encompasses a fused thiourea moiety, which is a key feature responsible for its reactivity and interaction with biological targets. This heterocyclic system has been extensively studied for its pharmacological potential, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound's ability to modulate enzyme activity and interfere with metabolic pathways makes it a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2-methyl-4,5-dihydro-1,3-thiazol-4-one interacts with biological systems. Studies utilizing high-throughput virtual screening have identified this compound as a potent inhibitor of certain kinases and proteases, which are critical targets in oncology research. The molecule's binding affinity and selectivity profile suggest that it may serve as a scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological relevance, 2-methyl-4,5-dihydro-1,3-thiazol-4-one has been explored in synthetic chemistry for the development of more complex derivatives. Researchers have leveraged its reactive sites to introduce various substituents, leading to novel analogs with enhanced biological activity. For instance, modifications at the 5-position of the thiazole ring have yielded compounds with significant improvements in antimicrobial properties, making them attractive for clinical applications.

The synthesis of 2-methyl-4,5-dihydro-1,3-thiazol-4-one typically involves multi-step organic reactions that highlight the versatility of thiazole chemistry. One common synthetic route includes the condensation of thioamides with β-keto esters under acidic conditions, followed by cyclization to form the thiazole core. This methodological approach has been optimized for scalability and yield improvement, making it suitable for industrial production if needed.

From a medicinal chemistry perspective, the derivatives of 2-methyl-4,5-dihydro-1,3-thiazol-4-one have shown promise in preclinical studies. Notably, some analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and metastasis. These findings have prompted further investigation into their mechanisms of action and potential clinical applications. The compound's ability to cross cell membranes and interact with intracellular targets underscores its therapeutic potential.

The role of 2-methyl-4,5-dihydro-1,3-thiazol-4-one in drug development is further supported by its stability under various conditions and compatibility with standard pharmaceutical formulations. Its chemical stability ensures that it can be stored and transported without degradation, while its solubility profile allows for formulation into diverse dosage forms such as tablets, capsules, and injectables.

Future research directions may focus on exploring the pharmacokinetic properties of 2-methyl-4,5-dihydro-1,3-thiazol-4-one to optimize its bioavailability and therapeutic window. Additionally, investigating its interactions with other biological pathways could uncover new therapeutic applications beyond its current scope. The integration of machine learning algorithms into drug discovery pipelines may accelerate the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion,2-methyl-4,5-dihydro-1,3-thiazol-4-one (CAS No. 36253-32-4) represents a significant area of interest in pharmaceutical research due to its structural features and biological activities. Its potential as a lead compound for drug development underscores the importance of continued investigation into thiazole derivatives. As our understanding of molecular interactions evolves，so too will our ability to harness compounds like this one for therapeutic purposes，offering hope for innovative treatments across multiple disease areas.